Cas no 953411-03-5 (2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester)
953411-03-5 structure
Product name:2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester
2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-1,4-dicarboxylicacid, 2-borono-, 1-(1,1-dimethylethyl) 4-methyl ester
- [4-methoxycarbonyl-1-[(2-methylpropan-2-yl)oxycarbonyl]indol-2-yl]boronic acid
- 2-BORONO-1H-INDOLE-1,4-DICARBOXYLIC ACID TERT-BUTYL 4-METHYL ESTER
- 2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester
- 1H-Indole-1,4-dicarboxylic acid, 2-borono-, 1-(1,1-dimethylethyl) 4-methyl ester
- DTXSID80723487
- 953411-03-5
- [1-(tert-Butoxycarbonyl)-4-(methoxycarbonyl)-1H-indol-2-yl]boronic acid
- 1H-Indole-1,4-dicarboxylic acid,2-borono-,1-(1,1-dimethylethyl)4-methyl ester
- SCHEMBL759757
- (1-(tert-Butoxycarbonyl)-4-(methoxycarbonyl)-1H-indol-2-yl)boronic acid
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- Inchi： InChI=1S/C15H18BNO6/c1-15(2,3)23-14(19)17-11-7-5-6-9(13(18)22-4)10(11)8-12(17)16(20)21/h5-8,20-21H,1-4H3
- InChI Key： WNDIMVXXLXLEPA-UHFFFAOYSA-N
- SMILES： CC(C)(C)OC(=O)N1C2=CC=CC(=C2C=C1B(O)O)C(=O)OC
Computed Properties
- Exact Mass: 319.12300
- Monoisotopic Mass: 319.1227175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 98Ų
- Surface Charge: 0
Experimental Properties
- Density: 1.24
- Boiling Point: 501.6°C at 760 mmHg
- Flash Point: 257.1°C
- Refractive Index: 1.546
- PSA: 97.99000
- LogP: 0.89090
2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11005-500MG |
2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester |
953411-03-5 | 95% | 500MG |
￥ 3,418.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11005-5G |
2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester |
953411-03-5 | 95% | 5g |
￥ 15,364.00 | 2023-04-12 | |
| Cooke Chemical | LN5157757-1g |
1H-Indole-1,4-dicarboxylicacid,2-borono-,1-(1 |
953411-03-5 | 1-dimethylethyl)4-methylester | 1g |
RMB 6828.00 | 2025-02-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11005-1G |
2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester |
953411-03-5 | 95% | 1g |
￥ 5,121.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11005-500mg |
2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester |
953411-03-5 | 95% | 500mg |
￥3730.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11005-5.0g |
2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester |
953411-03-5 | 95% | 5.0g |
￥15353.0000 | 2024-08-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11005-100MG |
2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester |
953411-03-5 | 95% | 100MG |
￥ 1,280.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11005-10G |
2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester |
953411-03-5 | 95% | 10g |
￥ 25,608.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11005-1g |
2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester |
953411-03-5 | 95% | 1g |
￥5587.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11005-250mg |
2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester |
953411-03-5 | 95% | 250mg |
￥2239.0 | 2024-04-16 |
2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester Related Literature
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:953411-03-5)2-borono-1H-indole-1,4-dicarboxylic acid-1-(1,1-dimethylethyl) 4-methyl ester
Purity:99%/99%/99%/99%/99%
Quantity:5.0g/1.0g/500.0mg/250.0mg/100.0mg
Price ($):1924.0/641.0/428.0/257.0/160.0